Cas no 219140-58-6 (2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-)

2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)- structure
219140-58-6 structure
Product Name:2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
CAS No:219140-58-6
MF:C16H11Cl3O
MW:325.616941690445
CID:243580
PubChem ID:2774405
Update Time:2025-04-19

2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
    • 1-(4-CHLORO-3-METHYLPHENYL)-3-(2,6-DICHLOROPHENYL)PROP-2-EN-1-ONE
    • 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)
    • DTXSID30379019
    • 219140-58-6
    • FT-0772849
    • CID 2774405
    • Inchi: 1S/C16H11Cl3O/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3
    • InChI Key: MKRFMIVBRIFCRY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C=CC2C(=CC=CC=2Cl)Cl)=O)C=C1C

Computed Properties

  • Exact Mass: 323.98800
  • Monoisotopic Mass: 323.987548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.85130
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